Cas no 503-87-7 (2-Thiohydantoin)

• Product Name: 2-Thiohydantoin
• CAS No: 503-87-7
• MF: C₃H₄N₂OS
• MW: 116.141658782959
• MDL: MFCD00005277
• CID: 37853
• PubChem ID: 1274030
• Update Time: 2025-04-18

2-Thiohydantoin Chemical and Physical Properties

Names and Identifiers

• 2-Thiohydantoin
• 2-Thiohydantion
• 2-Thioxo-4-imidazolidinone NSC 11772
• 2-sulfanylideneimidazolidin-4-one
• 2-Thioxo-4-imidazolidinone
• NSC 11772
• Hydantoin,2-thio- (6CI,7CI,8CI)
• 4-Oxo-2-thioxoimidazolidine
• Imidazolidin-4-one-2-thione
• Thiohydantoin
• UNII-CP2PH1A61R
• SCHEMBL17153849
• 2-Thiohytantoin
• EINECS 207-977-4
• BDBM50207238
• 5-24-05-00241 (Beilstein Handbook Reference)
• Z56900799
• AKOS000120714
• NSC-11772
• 2-Thioxo-4-imidazolidinone #
• D97424
• HYDANTOIN, 2-THIO-
• DTXSID2060121
• NS00032053
• SY078823
• WLN: T5MYMV EHJ BUS
• 2-thioxoimidazolidin-4-one
• HY-W012896
• 2-THIOXOTETRAHYDRO-4H-IMIDAZOL-4-ONE
• NSC11772
• 2-thioimidazol-4-one
• 4-Imidazolidinone, 2-thioxo-
• BRN 0110599
• AI3-61106
• AKOS017268991
• A828095
• CS-W013612
• VS-14145
• USAF BE-25
• GEO-04515
• FT-0613441
• W-202893
• 8-Fluoro-3,4,-dihydro-2H-benzo[1,4]oxazinehydrochloride
• Glycine thiohydantoin
• SCHEMBL27418
• EN300-17269
• Thiohydantoins
• CP2PH1A61R
• s5613
• MFCD00005277
• 503-87-7
• 2-Thioguidanthion
• CHEMBL1958109
• 2-Thiohydantoin, 99%
• STK202136
• DTXCID7040817
• BBL037427
• DB-021538
• 2-Thioxo-4-imidazolidinone; 2-Thio-hydantoin; 4-Oxo-2-thioxoimidazolidine; Imidazolidin-4-one-2-thione; NSC 11772; Thiohydantoin
• FT06177

• MDL： MFCD00005277
• Inchi： 1S/C3H4N2OS/c6-2-1-4-3(7)5-2/h1H2,(H2,4,5,6,7)
• InChI Key： UGWULZWUXSCWPX-UHFFFAOYSA-N
• SMILES： S=C1NC(CN1)=O

Computed Properties

• Exact Mass: 116.00400
• Monoisotopic Mass: 116.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing
• Topological Polar Surface Area: 73.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.346 (estimate)
• Melting Point: 229-231 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6550 (estimate)
• PSA: 73.22000
• LogP: -0.35170
• Solubility: Not determined
• FEMA: 3102

2-Thiohydantoin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：MU4200000
• Hazardous Material Identification：
• Safety Term：S36
• Risk Phrases：R22
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents